Carbazole
Carbazole
Carbazole appears as white crystals, plates, leaflets or light tan powder. Sublimes readily. Exhibits strong fluorescence and long phosphorescence on exposure to ultraviolet light. (NTP, 1992)
9H-carbazole is a carbazole. It is a tautomer of a 3H-carbazole, a 1H-carbazole, an 8aH-carbazole and a 4aH-carbazole.
Carbazole is a natural product found in Glycosmis pentaphylla, Streptomyces, and other organisms with data available.
Carbazole can cause cancer according to The Environmental Protection Agency (EPA).
9H-carbazole is a carbazole. It is a tautomer of a 3H-carbazole, a 1H-carbazole, an 8aH-carbazole and a 4aH-carbazole.
Carbazole is a natural product found in Glycosmis pentaphylla, Streptomyces, and other organisms with data available.
Carbazole can cause cancer according to The Environmental Protection Agency (EPA).
Brand Name:
Vulcanchem
CAS No.:
86-74-8
VCID:
VC20848008
InChI:
InChI=1S/C12H9N/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8,13H
SMILES:
C1=CC=C2C(=C1)C3=CC=CC=C3N2
Molecular Formula:
C12H9N
Molecular Weight:
167.21 g/mol
Carbazole
CAS No.: 86-74-8
Cat. No.: VC20848008
Molecular Formula: C12H9N
Molecular Weight: 167.21 g/mol
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Specification
| Description | Carbazole appears as white crystals, plates, leaflets or light tan powder. Sublimes readily. Exhibits strong fluorescence and long phosphorescence on exposure to ultraviolet light. (NTP, 1992) 9H-carbazole is a carbazole. It is a tautomer of a 3H-carbazole, a 1H-carbazole, an 8aH-carbazole and a 4aH-carbazole. Carbazole is a natural product found in Glycosmis pentaphylla, Streptomyces, and other organisms with data available. Carbazole can cause cancer according to The Environmental Protection Agency (EPA). |
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| CAS No. | 86-74-8 |
| Molecular Formula | C12H9N |
| Molecular Weight | 167.21 g/mol |
| IUPAC Name | 9H-carbazole |
| Standard InChI | InChI=1S/C12H9N/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8,13H |
| Standard InChI Key | UJOBWOGCFQCDNV-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3N2 |
| Canonical SMILES | C1=CC=C2C(=C1)C3=CC=CC=C3N2 |
| Appearance | Powder |
| Boiling Point | 671 °F at 760 mmHg (NTP, 1992) 354.6 °C |
| Colorform | Crystals from alcohol, benzene, toluene, glacial acetic acid White crystals White crystals, plates, leaflets or light tan powde |
| Flash Point | 220.0 °C (428.0 °F) - closed cup |
| Melting Point | 473 to 475 °F (NTP, 1992) 245 °C |
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